Cas no 919097-69-1 (1H-Tetrazole, 1-cyclopentyl-)

• Product name: 1H-Tetrazole, 1-cyclopentyl-
• CAS No: 919097-69-1
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 766446
• PubChem ID: 54216554

1H-Tetrazole, 1-cyclopentyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 1-cyclopentyl-
• 1-cyclopentyltetrazole
• SCHEMBL1223653
• 1-cyclopentyl-1h-tetrazole
• 919097-69-1
• JMNGZOZIYIHZDC-UHFFFAOYSA-N
• DTXSID40709828

• Inchi： InChI=1S/C6H10N4/c1-2-4-6(3-1)10-5-7-8-9-10/h5-6H,1-4H2
• InChI Key： JMNGZOZIYIHZDC-UHFFFAOYSA-N
• SMILES： C1CCC(C1)N2C=NN=N2

Computed Properties

• Exact Mass: 138.090546336g/mol
• Monoisotopic Mass: 138.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.6Ų